Cas no 1798678-79-1 (4-[1-[3-(2-fluorophenyl)propanoyl]pyrrolidin-3-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-[3-(2-fluorophenyl)propanoyl]pyrrolidin-3-yl]oxy-6-methylpyran-2-one
• CAS No: 1798678-79-1
• MF: C₁₉H₂₀FNO₄
• MW: 345.364809036255
• CID: 5374026
• Update Time: 2025-10-28

4-[1-[3-(2-fluorophenyl)propanoyl]pyrrolidin-3-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[3-(2-fluorophenyl)propanoyl]pyrrolidin-3-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C19H20FNO4/c1-13-10-16(11-19(23)24-13)25-15-8-9-21(12-15)18(22)7-6-14-4-2-3-5-17(14)20/h2-5,10-11,15H,6-9,12H2,1H3
• InChI Key： VZPZOKINIMWNCL-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(=O)CCC3=CC=CC=C3F)C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 4-[1-[3-(2-fluorophenyl)propanoyl]pyrrolidin-3-yl]oxy-6-methylpyran-2-one

4-[1-[3-(2-Fluorophenyl)Propanoyl]Pyrrolidin-3-Yl]Oxy-6-Methylpyran-2-One: A Comprehensive Overview

4-[1-[3-(2-Fluorophenyl)Propanoyl]Pyrrolidin-3-Yl]Oxy-6-Methylpyran-2-One, also identified by the CAS number 1798678-79-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule combines elements of both pyrrolidine and pyranone moieties, making it a subject of interest for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

The synthesis of 4-[1-[3-(2-Fluorophenyl)Propanoyl]Pyrrolidin-3-Yl]Oxy-6-Methylpyran-2-One involves a series of intricate chemical reactions, including nucleophilic acyl substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, which has been documented in several high-profile chemistry journals. These improvements not only enhance the scalability of the synthesis but also pave the way for potential industrial applications.

One of the most notable aspects of this compound is its biological activity. Studies have shown that it exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Researchers have utilized computational modeling techniques to predict its binding affinity to key protein targets, providing valuable insights into its therapeutic potential. Furthermore, ongoing clinical trials are exploring its efficacy as a potential drug candidate for treating conditions related to oxidative stress and inflammation.

In addition to its pharmacological applications, 4-[1-[3-(2-Fluorophenyl)Propanoyl]Pyrrolidin-3-Yl]Oxy-6-Methylpyran-2-One has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Recent breakthroughs in nanotechnology have highlighted its potential as a building block for creating high-performance electronic devices.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and ecological effects to ensure that its widespread use does not pose risks to ecosystems. Preliminary studies suggest that it has a relatively low toxicity profile, which aligns with current trends toward sustainable chemistry practices.

In conclusion, 4-[1-[3-(2-Fluorophenyl)Propanoyl]Pyrrolidin-3-Yl]Oxy-6-Methylpyran-2-One represents a multifaceted compound with diverse applications across various scientific domains. Its continued exploration is expected to yield further discoveries that could significantly benefit both the medical and materials industries. As research progresses, this compound stands as a testament to the ongoing innovation in modern chemistry.